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Compound of Interest

Compound Name: MRS1186

Cat. No.: B15571914 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, novel compounds like MRS1186. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

MRS1186, a selective antagonist of the human Adenosine A3 receptor. Adherence to these

procedures is critical for minimizing exposure risks and maintaining a safe research

environment.

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for

MRS1186 (CAS No: 183721-03-1) was not publicly available. The following recommendations

are based on general best practices for handling potent, powdered chemical compounds

intended for research purposes. All users must conduct a thorough risk assessment before

beginning any work with this substance and consult with their institution's Environmental Health

and Safety (EHS) department.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to personal protection is crucial to prevent dermal, ocular, and

respiratory exposure to MRS1186. The following table summarizes the recommended PPE.
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Body Area Required PPE Specifications

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer glove immediately upon

any sign of contamination.

Eyes Safety Goggles

Chemical splash goggles are

mandatory to protect against

airborne particles and

splashes.

Body Laboratory Coat

A buttoned, long-sleeved

laboratory coat should be worn

at all times. Consider a

disposable gown for added

protection during weighing and

solution preparation.

Respiratory N95 Respirator or Higher

For handling the powdered

form, a NIOSH-approved N95

respirator is the minimum

requirement. A higher level of

respiratory protection, such as

a powered air-purifying

respirator (PAPR), may be

necessary based on the

quantity and duration of

handling.

Face Face Shield

A face shield should be worn in

conjunction with safety

goggles, especially when there

is a risk of splashes or aerosol

generation.

Operational Plan: From Receipt to Disposal
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A clear and structured workflow is essential for the safe handling of MRS1186. The following

step-by-step guidance outlines the key operational procedures.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

MRS1186 is typically supplied as a lyophilized powder. For long-term storage, it should be

kept in a tightly sealed container at -20°C.

The storage location should be clearly labeled as containing a potent compound.

Preparation for Use
Designated Work Area: All handling of powdered MRS1186 should be conducted in a

designated area, such as a certified chemical fume hood or a powder containment hood, to

minimize the risk of inhalation and contamination of the general laboratory space.

Gather all necessary equipment and materials before bringing the compound into the

handling area. This includes appropriate glassware, spatulas, weighing paper, solvents, and

waste containers.

Pre-label all tubes and vials to avoid confusion.

Weighing and Solution Preparation
Weighing:

Perform all weighing operations within the containment of a chemical fume hood or a

balance enclosure.

Use anti-static weighing dishes to prevent dispersal of the powder.

Handle the compound gently to avoid creating airborne dust.

Dissolving:

Add the solvent to the vial containing the weighed MRS1186.
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Cap the vial securely before vortexing or sonicating to dissolve the compound.

If heating is required, use a water bath within the fume hood.

Experimental Use
When using solutions of MRS1186, continue to wear the prescribed PPE.

Conduct all experimental procedures that may generate aerosols or splashes within a

chemical fume hood.

Avoid skin contact with solutions containing MRS1186.

Disposal Plan: Responsible Waste Management
Proper disposal of MRS1186 and associated contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste:

All disposable materials that have come into contact with MRS1186 powder (e.g., gloves,

weighing paper, pipette tips) should be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste:

Aqueous and solvent-based solutions containing MRS1186 should be collected in a

designated, sealed, and labeled hazardous waste container.

Do not dispose of any MRS1186-containing solutions down the drain.

Decontamination:

All non-disposable equipment (e.g., glassware, spatulas) should be decontaminated. A

common procedure involves rinsing with a suitable solvent (e.g., ethanol or isopropanol) to

remove the compound, followed by a thorough wash with soap and water. The initial

solvent rinse should be collected as hazardous waste.
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Waste Pickup:

Follow your institution's procedures for the pickup and disposal of chemical hazardous

waste. Ensure all waste containers are properly labeled with the contents and associated

hazards.

Visualizing the Workflow for Safe Handling
To provide a clear, at-a-glance overview of the safe handling process, the following diagram

illustrates the key steps from preparation to disposal.

Preparation Handling

Disposal & Decontamination

Don PPE Gather Materials Work in Designated Area Weigh Powder Prepare Solution Conduct Experiment

Collect Solid Waste

Collect Liquid Waste

Decontaminate Equipment

Arrange Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of MRS1186.

By implementing these comprehensive safety and logistical procedures, researchers can

confidently work with MRS1186 while minimizing risks and fostering a culture of safety within

the laboratory. Always prioritize safety and consult with your institution's EHS professionals for

specific guidance.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling MRS1186]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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